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Compound of Interest

Compound Name: 4-hydrazinyl-2-phenylquinazoline

Cat. No.: B1315410

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 4-hydrazinyl-2-phenylquinazoline, a key intermediate in the development of various
biologically active compounds. This document details the synthetic protocol, purification
methods, and available analytical data to support researchers in the fields of medicinal
chemistry and drug discovery.

Synthesis

The principal route for the synthesis of 4-hydrazinyl-2-phenylquinazoline involves the
nucleophilic substitution of a chlorine atom in the precursor, 4-chloro-2-phenylquinazoline, with
hydrazine.

Synthetic Pathway

The reaction proceeds via a nucleophilic aromatic substitution mechanism, where the lone pair
of electrons on the nitrogen atom of hydrazine hydrate attacks the electron-deficient C4
position of the quinazoline ring. The subsequent loss of a chloride ion yields the desired
product.
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Caption: Synthetic pathway for 4-hydrazinyl-2-phenylquinazoline.

Experimental Protocol

Materials:

4-chloro-2-phenylquinazoline

Hydrazine hydrate (80% solution)

Ethanol

Deionized water

Procedure:

A solution of 4-chloro-2-phenylquinazoline (1.0 g, 3.9 mmol) is prepared in ethanol (20 mL).

To this solution, hydrazine hydrate (excess) is added dropwise with stirring.

The reaction mixture is heated to reflux and maintained at this temperature for 2-4 hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

After completion of the reaction, the mixture is cooled to room temperature.
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» The precipitated solid is collected by filtration.

e The crude product is washed with cold water to remove any unreacted hydrazine hydrate
and other water-soluble impurities.

e The solid is then dried under vacuum.

 For further purification, the crude product can be recrystallized from a suitable solvent such
as ethanol or acetonitrile to yield pure 4-hydrazinyl-2-phenylquinazoline.

Characterization

The structural confirmation and purity of the synthesized 4-hydrazinyl-2-phenylquinazoline
are established through various analytical techniques.

Parameter Value

Appearance White to off-white solid

Melting Point 240-243 °C[1]

Molecular Formula C1aH12Na

Molecular Weight 236.27 g/mol

Elemental Analysis Found (%): C, 66.13; H, 4.36; N, 22.03[1]

Spectroscopic Data

1H Nuclear Magnetic Resonance (NMR) Spectroscopy:[1]
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Chemical Shift (3)

Multiplicity Integration Assignment
Ppm
9.61 br. s 1H -NH-
8.52 d 2H Phenyl-H
8.21 dd 1H Quinazoline-H8
7.56 dd 1H Quinazoline-H5
7.44 m 3H Phenyl-H
4.76 br. s 2H -NH2

13C Nuclear Magnetic Resonance (NMR) Spectroscopy:

Specific experimental 13C NMR data for 4-hydrazinyl-2-phenylquinazoline was not explicitly
found in the reviewed literature.

Infrared (IR) Spectroscopy:

Detailed experimental IR data with specific peak assignments for 4-hydrazinyl-2-
phenylquinazoline was not available in the searched literature. However, characteristic peaks
would be expected for N-H stretching (around 3200-3400 cm~1), C=N stretching (around 1620
cm~1), and aromatic C-H and C=C stretching.

Mass Spectrometry (MS):

Explicit mass spectrometry data for 4-hydrazinyl-2-phenylquinazoline was not found in the
reviewed literature. The expected molecular ion peak [M]* would be at m/z 236.

Logical Workflow for Synthesis and
Characterization

The overall process from starting materials to a fully characterized product follows a logical
sequence of synthesis, purification, and analysis.
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Caption: Workflow from synthesis to characterization.
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Conclusion

This technical guide outlines the established synthesis and available characterization data for
4-hydrazinyl-2-phenylquinazoline. While a robust protocol for its preparation and primary
characterization exists, there is an opportunity for further analytical studies to provide a
complete spectroscopic profile, including 13C NMR, IR, and mass spectrometry data. The
information provided herein serves as a valuable resource for researchers utilizing this versatile
chemical intermediate in their drug discovery and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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